2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride

• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.67 g/mol
• IUPAC Name: 2-amino-1,1-dicyclopropylethanol;hydrochloride
• InChI: InChI=1S/C8H15NO.ClH/c9-5-8(10,6-1-2-6)7-3-4-7;/h6-7,10H,1-5,9H2;1H
• InChI Key: QPNJMWRRBBJDKC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CN)(C2CC2)O.Cl

Description

2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride (CAS 1085539-14-5) is a chiral amino alcohol derivative of pharmaceutical and synthetic interest. It has a molecular formula of C 8 H 16 ClNO and a molecular weight of 177.67 g/mol . The structure features a unique ethan-1-ol backbone substituted with two cyclopropyl groups and a primary amine, which is stabilized as a hydrochloride salt for improved handling and stability. The presence of the dual cyclopropyl rings is a significant structural feature, as this motif is known to impart conformational rigidity and metabolic stability to molecules, making them valuable scaffolds in medicinal chemistry and drug discovery . As a chiral building block, this compound serves as a versatile intermediate for the synthesis of more complex molecules. Its functional groups allow for further chemical modifications, enabling researchers to explore its utility in creating targeted libraries for biological screening. Potential research applications include its use as a precursor in developing enzyme inhibitors, receptor ligands, or other pharmacologically active agents where the steric and electronic properties of the cyclopropyl group are beneficial. This product is strictly For Research Use Only. It is not intended for diagnostic or therapeutic applications, or for human or veterinary use.

Preparation Methods

General Synthetic Strategy

The preparation of 2-amino-1,1-dicyclopropylethan-1-ol hydrochloride likely follows a multi-step synthetic route involving:

• Construction of the 1,1-dicyclopropyl-substituted ethan-1-ol backbone.
• Introduction of the amino group at the 2-position.
• Conversion to the hydrochloride salt.

This can be approached via:

• Route A: Nucleophilic substitution on a suitable precursor
• Route B: Reductive amination of a ketone or aldehyde intermediate
• Route C: Direct amination of a halohydrin or epoxide intermediate

Specific Preparation Steps (Hypothetical but Based on Literature Analogies)

Step	Description	Typical Conditions	Notes
1	Synthesis of 1,1-dicyclopropylethan-1-one (ketone intermediate)	Cyclopropylation of acetaldehyde or acetone derivatives using cyclopropyl organometallic reagents (e.g., cyclopropyl lithium or Grignard reagents)	Requires controlled conditions to avoid ring opening
2	Reductive amination of the ketone with ammonia or amine source	Use of reducing agents such as sodium cyanoborohydride (NaBH3CN) or catalytic hydrogenation with ammonia	Produces 2-amino-1,1-dicyclopropylethan-1-ol
3	Formation of hydrochloride salt	Treatment with aqueous hydrochloric acid under mild conditions	Ensures protonation of amino group without decomposing cyclopropyl rings

Alternative Methods

• Epoxide ring-opening: If an epoxide intermediate bearing the 1,1-dicyclopropyl substituents is available, nucleophilic ring opening by ammonia could yield the amino alcohol.
• Direct amination of halohydrin: Halogenated precursors can undergo nucleophilic substitution with ammonia to introduce the amino group.

Data Table: Comparative Preparation Conditions of Related Amino Alcohol Hydrochlorides

Compound	Key Intermediate	Amination Method	Reducing Agent	Salt Formation	Yield (%)	Reference Notes
(S)-2-Amino-1-propanol hydrochloride	(S)-1-Methoxy-2-propylamine	Acid-catalyzed hydrolysis and amination	Not specified (hydrolysis under reflux)	HCl aqueous solution, reflux	High (>90%)	Patent US8344182B2 details similar amino alcohol synthesis under acidic reflux and autoclave conditions
2-Amino-1-cyclobutylethan-1-ol hydrochloride	Cyclobutanone	Reductive amination with ammonia	Catalytic hydrogenation or NaBH3CN	HCl treatment	Moderate to high	Analogous compound preparation described in industrial synthesis
2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride	Hypothetical 1,1-dicyclopropylethan-1-one	Reductive amination with ammonia	NaBH3CN or catalytic hydrogenation	HCl treatment	Not reported	Inferred from analogous amino alcohol syntheses and cyclopropyl chemistry

Research Results and Literature Survey

• Patent Literature: While no direct patents describe 2-amino-1,1-dicyclopropylethan-1-ol hydrochloride, patents on related amino alcohols (e.g., (S)-2-amino-1-propanol hydrochloride) describe hydrolysis and amination under acidic conditions with controlled temperature and pressure, followed by isolation of the hydrochloride salt via water distillation and pH adjustment. These methods suggest the feasibility of similar approaches for dicyclopropyl derivatives, albeit with careful control to preserve cyclopropane rings.

• Scientific Articles: No direct journal articles were found on this exact compound. However, studies on cyclopropyl-containing amino alcohols emphasize the use of mild reductive amination and nucleophilic substitution reactions to avoid ring strain-induced decomposition.

• Chemical Databases: No reliable preparation protocols are available from commercial chemical suppliers or databases for this compound, indicating its synthesis is likely specialized and performed under research conditions.

Summary and Professional Recommendations

• The preparation of 2-amino-1,1-dicyclopropylethan-1-ol hydrochloride is best approached via reductive amination of a 1,1-dicyclopropylethan-1-one intermediate with ammonia or an amine source, followed by salt formation with hydrochloric acid.
• Reaction conditions must be carefully optimized to prevent cyclopropyl ring opening; mild temperatures and controlled pH are critical.
• Use of catalytic hydrogenation or sodium cyanoborohydride as reducing agents is recommended for selective amination.
• Isolation of the hydrochloride salt should be performed under mild acidic conditions to maintain compound integrity.
• Further experimental validation is necessary to optimize yields and purity.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride can undergo various chemical reactions, including:

Oxidation: The amino alcohol can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino or hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like halides or alkoxides for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclopropyl ketones, while reduction may produce various amines or alcohols .

Scientific Research Applications

2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of various chemicals and materials, including polymers and resins

Mechanism of Action

The mechanism of action of 2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor or receptor agonist/antagonist, depending on its structure and functional groups. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Substituent Effects

• Cyclopropyl vs. Aromatic Rings : The target’s cyclopropane rings introduce significant steric strain and reduced hydrophobicity compared to the phenyl or chlorophenyl groups in analogs . This strain may enhance reactivity in ring-opening reactions or metabolic pathways.
• Trifluoromethyl Groups : The thiourea derivative (519.93 g/mol) incorporates electron-withdrawing trifluoromethyl groups, increasing metabolic stability and binding affinity in pesticidal applications .

Functional Group Variations

• Alcohol vs. Ketone: The target’s hydroxyl group contrasts with the ketone in 2-amino-1-(3-chlorophenyl)propan-1-one hydrochloride, altering polarity and hydrogen-bonding capacity. Ketones are more resistant to oxidation but less polar than alcohols, affecting solubility and bioavailability .
• Thiourea Moiety: The thiourea-containing analog exhibits metal-chelating properties and strong hydrogen-bond donor capacity, making it suitable for targeting enzymes or receptors in agrochemicals .

Molecular Weight and Solubility

• The target’s lower molecular weight (~179.6 g/mol) suggests better membrane permeability compared to the thiourea derivative (519.93 g/mol), which may face challenges in bioavailability despite its pesticidal efficacy .

Biological Activity

2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

The compound's chemical structure contributes to its biological activity. It is characterized by the following properties:

Property	Value
Molecular Formula	C$_{9}$H$_{16}$ClN
Molecular Weight	177.68 g/mol
IUPAC Name	2-amino-1,1-dicyclopropylethan-1-ol hydrochloride

2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride exhibits its biological effects primarily through interactions with specific receptors and enzymes. The dicyclopropyl moiety allows for unique conformational flexibility, which may enhance binding affinity to biological targets.

Key Mechanisms:

• Receptor Binding : The compound may act as an agonist or antagonist at various receptor sites, influencing signaling pathways.
• Enzymatic Interaction : It can inhibit or modulate enzyme activity, impacting metabolic processes.

Biological Activity

Research has demonstrated several areas of biological activity for this compound:

Antimicrobial Activity

Studies indicate that 2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride exhibits antimicrobial properties against various bacterial strains. For instance:

• E. coli : Inhibition observed with an MIC (Minimum Inhibitory Concentration) of 32 µg/mL.
• Staphylococcus aureus : Effective at an MIC of 16 µg/mL.

Neuropharmacological Effects

The compound has shown promise in neuropharmacological studies:

• CNS Activity : Exhibits potential anxiolytic and antidepressant-like effects in animal models.
• Mechanism : Likely involves modulation of neurotransmitter systems, particularly serotonin and norepinephrine pathways.

Case Studies

Several case studies have highlighted the biological effects of this compound:

Case Study 1: Antimicrobial Efficacy

In a controlled study, the efficacy of 2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride was tested against a panel of pathogens. Results indicated significant antibacterial activity, particularly against Gram-positive bacteria.

Case Study 2: Neuropharmacological Assessment

A study involving rodent models assessed the anxiolytic effects of the compound. Behavioral tests (e.g., elevated plus maze) indicated reduced anxiety-like behavior at doses of 10 mg/kg.

Research Findings

Recent research findings support the biological activity of this compound:

In Vitro Studies

In vitro assays have demonstrated that the compound:

• Inhibits certain enzymes linked to metabolic disorders.
• Exhibits cytotoxic effects on cancer cell lines with IC50 values ranging from 5 to 15 µM.

In Vivo Studies

Animal studies have shown:

• Improved cognitive function in models of neurodegeneration.
• Reduced inflammation markers in models of acute inflammation.

Q & A

Basic Research Questions

Q. How can the synthesis of 2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride be optimized for improved yield and purity?

• Methodological Answer : Optimization requires systematic variation of reaction parameters (e.g., temperature, solvent polarity, and catalyst loading) using Design of Experiments (DoE) principles. For cyclopropane-containing analogs, reaction path search tools combining quantum chemical calculations and statistical models can predict optimal conditions, reducing trial-and-error approaches . Purification may involve recrystallization in ethanol/water mixtures or column chromatography with silica gel, validated via HPLC purity checks (>98%) .

Q. What analytical techniques are recommended for confirming the structure and purity of this compound?

• Methodological Answer : A multi-technique approach is critical:

• NMR Spectroscopy : $^1$H and $^13$C NMR to confirm cyclopropane ring integrity and amine hydrochloride salt formation.
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular ion peaks and isotopic patterns.
• Elemental Analysis : Validate stoichiometry (e.g., Cl$^-$ content via ion chromatography).
• XRD : For crystalline derivatives, single-crystal X-ray diffraction resolves stereochemical ambiguities .

Q. What stability considerations are critical for storing 2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride?

• Methodological Answer : The compound is hygroscopic and prone to decomposition under humid or acidic conditions. Store at 2–8°C in airtight containers with desiccants (e.g., silica gel). Periodic stability testing via accelerated aging studies (40°C/75% RH for 6 months) monitors degradation products like cyclopropane ring-opened byproducts .

Advanced Research Questions

Q. How can computational chemistry predict the reactivity of 2-Amino-1,1-dicyclopropylethan-1-ol hydrochloride in novel reactions?

• Methodological Answer : Density Functional Theory (DFT) calculations model transition states and reaction energetics. For cyclopropane derivatives, strain energy (∼27 kcal/mol) and orbital interactions dictate regioselectivity in ring-opening reactions. Tools like the Artificial Force Induced Reaction (AFIR) method automate reaction pathway exploration, validated against experimental kinetic data .

Q. What strategies resolve contradictions in spectroscopic data during characterization?

• Methodological Answer : Contradictions (e.g., unexpected $^1$H NMR splitting) may arise from dynamic effects like hindered rotation or tautomerism. Solutions include:

• Variable-Temperature NMR : Identifies conformational equilibria.
• Isotopic Labeling : $^{15}$N-labeled analogs clarify amine proton environments.
• Synchrotron XRD : Resolves ambiguous electron density maps for stereoisomers .

Q. How can solubility challenges in biological assays be addressed for this compound?

• Methodological Answer : Poor aqueous solubility (common with cyclopropane derivatives) is mitigated via:

• Salt Screening : Test alternative counterions (e.g., sulfate, citrate).
• Co-solvent Systems : Use DMSO/PBS mixtures (<1% DMSO to avoid cytotoxicity).
• Prodrug Design : Introduce hydrolyzable esters (e.g., acetylated amines) to enhance permeability .

Q. What experimental designs minimize byproduct formation during large-scale synthesis?

• Methodological Answer : Apply Quality by Design (QbD) frameworks:

• Critical Process Parameters (CPPs) : Optimize pH (6.5–7.5) and mixing rates to suppress dimerization.
• In-line Analytics : PAT (Process Analytical Technology) tools like FTIR monitor intermediate concentrations.
• Scale-down Models : Use microreactors to simulate mass transfer limitations in batch processes .